Cas no 50375-15-0 (N-4-(2-Hydroxyethoxy)phenylacetamide)

• Product Name: N-4-(2-Hydroxyethoxy)phenylacetamide
• CAS No: 50375-15-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD00020595
• CID: 374216
• PubChem ID: 170834
• Update Time: 2025-11-02

N-4-(2-Hydroxyethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(2-Hydroxyethoxy)phenyl)acetamide
• Acetamide,N-[4-(2-hydroxyethoxy)phenyl]-
• N-[4-(2-hydroxyethoxy)phenyl]acetamide
• N-[4-(Hydroxyethoxy)phenyl]ethanamide
• 4'-(2-HYDROXYETHOXY)ACETANILIDE
• EINECS 256-562-4
• hydroxyethoxyphenylethanamide
• PVKHXJDOHVTKKC-UHFFFAOYSA-N
• SS-3965
• MFCD00020595
• 2-(4-acetamidophenoxy)ethanol
• AKOS005073930
• FT-0681835
• Z425795554
• SCHEMBL92223
• NS00032048
• CHEMBL4472376
• J-523021
• BETA-HYDROXY-PARA-ACETOPHENETIDIDE
• Acetamide, N-(4-(2-hydroxyethoxy)phenyl)-
• DTXSID3068544
• CS-0277260
• 2-[4-(acetylamino)phenoxy]ethanol
• N-[4-(2-hydroxyethoxy)phenyl]-acetamide
• A871578
• 50375-15-0
• Acetamide, N-[4-(2-hydroxyethoxy)phenyl]-
• N-4-(2-Hydroxyethoxy)phenylacetamide

• MDL： MFCD00020595
• Inchi： 1S/C10H13NO3/c1-8(13)11-9-2-4-10(5-3-9)14-7-6-12/h2-5,12H,6-7H2,1H3,(H,11,13)
• InChI Key： PVKHXJDOHVTKKC-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 195.09000
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56000
• LogP: 1.08910

N-4-(2-Hydroxyethoxy)phenylacetamide Security Information

• HazardClass：IRRITANT

Additional information on N-4-(2-Hydroxyethoxy)phenylacetamide

N-4-(2-Hydroxyethoxy)phenylacetamide (CAS No. 50375-15-0): A Comprehensive Overview

N-4-(2-Hydroxyethoxy)phenylacetamide (CAS No. 50375-15-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and cosmetic research. This compound, also known by its systematic name, belongs to the class of amide derivatives and is characterized by its unique molecular structure featuring a hydroxyethoxy functional group. Its versatility and potential applications make it a subject of interest for researchers and industry professionals alike.

The chemical structure of N-4-(2-Hydroxyethoxy)phenylacetamide includes a phenyl ring attached to an acetamide group, with a 2-hydroxyethoxy substituent at the para position. This configuration imparts specific physicochemical properties, such as moderate solubility in polar solvents and stability under controlled conditions. The presence of the hydroxyethoxy group enhances its compatibility with aqueous systems, making it suitable for formulations in personal care and pharmaceutical products.

In recent years, the demand for skin-friendly compounds and non-irritating additives has surged, driven by consumer preferences for safer and more effective ingredients. N-4-(2-Hydroxyethoxy)phenylacetamide aligns with this trend due to its potential as a mild active ingredient or excipient in dermatological formulations. Researchers are exploring its role in moisturizing agents, anti-aging creams, and sensitive skin treatments, leveraging its hydrating and soothing properties.

From a synthetic perspective, N-4-(2-Hydroxyethoxy)phenylacetamide is typically prepared through the reaction of 4-(2-Hydroxyethoxy)aniline with acetyl chloride or acetic anhydride under controlled conditions. The process requires precise temperature and pH control to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify the compound's identity and quality, meeting industry standards for pharmaceutical-grade materials.

The compound's stability profile is another area of interest. Studies indicate that N-4-(2-Hydroxyethoxy)phenylacetamide remains stable under normal storage conditions, with minimal degradation observed in accelerated stability tests. This makes it a reliable candidate for long-term use in formulated products, provided that exposure to extreme temperatures or light is avoided. Its compatibility with common cosmetic bases and pharmaceutical carriers further enhances its utility.

In the context of green chemistry and sustainable sourcing, N-4-(2-Hydroxyethoxy)phenylacetamide presents opportunities for eco-friendly synthesis routes. Researchers are investigating biocatalytic methods and renewable raw materials to produce the compound with reduced environmental impact. This aligns with the growing emphasis on sustainable ingredients in the cosmetics and pharmaceutical industries, addressing consumer demands for eco-conscious products.

Market trends indicate a rising interest in multifunctional ingredients that offer both efficacy and safety. N-4-(2-Hydroxyethoxy)phenylacetamide fits this niche, with preliminary studies suggesting potential benefits such as enhanced skin hydration and barrier repair. These properties are particularly relevant in the development of dermatologist-recommended formulations and clean beauty products, which prioritize minimalistic and effective ingredient lists.

Regulatory considerations for N-4-(2-Hydroxyethoxy)phenylacetamide vary by region, but generally, it is regarded as a safe compound when used within specified concentrations. Compliance with INCI naming conventions and cosmetic safety assessments ensures its suitability for global markets. Manufacturers are advised to conduct thorough toxicological evaluations and patch tests to confirm its safety profile for intended applications.

Looking ahead, the potential applications of N-4-(2-Hydroxyethoxy)phenylacetamide extend beyond cosmetics and pharmaceuticals. Its structural features make it a candidate for polymer science and material engineering, where it could contribute to the development of biocompatible materials or functional coatings. Ongoing research aims to unlock these possibilities, further expanding the compound's industrial relevance.

In summary, N-4-(2-Hydroxyethoxy)phenylacetamide (CAS No. 50375-15-0) is a promising compound with diverse applications in personal care, pharmaceuticals, and material science. Its unique properties, coupled with growing consumer and industry trends, position it as a valuable ingredient for future innovations. As research continues to uncover its full potential, this compound is poised to play a significant role in the development of next-generation products.